Cas no 65882-98-6 ((Z)-1-(Hydroxyimino)-1-(pyridin-2-yl)propan-2-one)

• Product Name: (Z)-1-(Hydroxyimino)-1-(pyridin-2-yl)propan-2-one
• CAS No: 65882-98-6
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD26397236
• CID: 2092637
• Update Time: 2025-05-20

(Z)-1-(Hydroxyimino)-1-(pyridin-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• (Z)-1-(Hydroxyimino)-1-(pyridin-2-yl)propan-2-one
• 1-(hydroxyimino)-1-(pyridin-2-yl)propan-2-one
• 1-Hydroxyimino-1-(2-pyridyl)-propan-2-on

• MDL： MFCD26397236
• Inchi： 1S/C8H8N2O2/c1-6(11)8(10-12)7-4-2-3-5-9-7/h2-5,12H,1H3/b10-8-
• InChI Key： NEQMJYRELXINBD-NTMALXAHSA-N
• SMILES： O=C(C)/C(/C1C=CC=CN=1)=N/O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Additional information on (Z)-1-(Hydroxyimino)-1-(pyridin-2-yl)propan-2-one

Comprehensive Analysis of (Z)-1-(Hydroxyimino)-1-(pyridin-2-yl)propan-2-one (CAS No. 65882-98-6)

(Z)-1-(Hydroxyimino)-1-(pyridin-2-yl)propan-2-one, with the CAS number 65882-98-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of oxime derivatives, which are known for their versatile applications in medicinal chemistry and catalysis. The (Z)-configuration of the hydroxyimino group plays a critical role in its biological activity, making it a subject of interest for researchers exploring novel enzyme inhibitors and ligand designs.

Recent studies highlight the potential of (Z)-1-(Hydroxyimino)-1-(pyridin-2-yl)propan-2-one in the development of antimicrobial agents. With the global rise in antibiotic resistance, researchers are actively investigating non-traditional compounds like this for their ability to target resistant bacterial strains. The pyridine ring in its structure enhances its binding affinity to microbial enzymes, a feature that aligns with current trends in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS 65882-98-6 is often utilized as a building block for more complex molecules. Its reactivity with nucleophiles and electrophiles makes it valuable for constructing heterocyclic frameworks, which are prevalent in drugs targeting neurodegenerative diseases and metabolic disorders. This aligns with the growing demand for small-molecule therapeutics in precision medicine.

Environmental and green chemistry applications of (Z)-1-(Hydroxyimino)-1-(pyridin-2-yl)propan-2-one are also under exploration. Its potential as a biodegradable chelator in wastewater treatment has been discussed in recent conferences, addressing the need for sustainable alternatives to traditional heavy-metal scavengers. This ties into the broader discourse on circular economy practices in the chemical industry.

Analytical challenges associated with 65882-98-6 include its characterization via NMR spectroscopy and HPLC-MS, owing to its tautomeric equilibrium in solution. Advanced techniques like crystallography are often employed to confirm its Z-isomer purity, a key quality parameter for industrial applications. These aspects are frequently searched by analytical chemists optimizing QC protocols for similar compounds.

In material science, derivatives of (Z)-1-(Hydroxyimino)-1-(pyridin-2-yl)propan-2-one have shown promise in organic electronics, particularly as electron-transport layers in OLED devices. This connects to the booming interest in flexible electronics and energy-efficient displays, where researchers seek stable organic compounds with tunable optoelectronic properties.

The compound's safety profile and toxicological data remain an active area of study, with particular focus on its metabolic pathways in mammalian systems. Such investigations are crucial for its potential adoption in cosmeceuticals or nutraceuticals, sectors increasingly demanding science-backed ingredients.

Patent landscapes reveal growing intellectual property activity around CAS 65882-98-6, especially in crop protection formulations. Its mode of action against plant pathogens makes it a candidate for next-generation agrochemical adjuvants, coinciding with the agricultural sector's push for climate-resilient solutions.

From a market perspective, the global availability of (Z)-1-(Hydroxyimino)-1-(pyridin-2-yl)propan-2-one through specialty chemical suppliers reflects its industrial relevance. Procurement specialists often search for high-purity grades (>98%) with detailed certificates of analysis, underscoring the importance of quality control in research applications.

Future research directions may explore its computational modeling for drug discovery pipelines, leveraging AI-assisted molecular design platforms. This resonates with the pharmaceutical industry's digital transformation, where in silico screening of compounds like 65882-98-6 accelerates lead optimization.